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Quantitative Data Comparison

The table below summarizes the IC50 values (the concentration that inhibits 50% of cell growth) and the

resulting Selectivity Index (SI) for compounds isolated from Artocarpus altilis, as tested on human oral

cancer cells (SAS) and normal skin cells (HaCaT) after a 72-hour incubation period [1].

Compound Name
IC50 in SAS Cancer
Cells (μM)

IC50 in HaCaT Normal
Cells (μM)

Selectivity Index
(SI)

Artobiloxanthone
(AA3)

11 70 6.4

Artonin E (AA2) 6 72 12.0

Artocarbene (AA4) 22 80 3.6

Artonin V (AA1) 50 92 1.8

5-Fluorouracil (5-FU) 3 4 1.3

The Selectivity Index (SI) is calculated using the formula: SI = IC50 (in non-cancerous cells) / IC50 (in

cancerous cells) [1]. An SI value greater than 3 is often considered indicative of a compound with promising
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selectivity for cancer cells over normal cells [1]. Based on this, Artobiloxanthone (SI=6.4) and Artonin E

(SI=12.0) show significant potential for further development.

Detailed Experimental Protocol

The quantitative data in the previous section was generated using the following standard laboratory

methodology [1].

Cell Lines Used:
Cancerous: SAS (human oral squamous cell carcinoma) and T.Tn (human esophageal
cancer).

Non-cancerous: HaCaT (human keratinocyte, a normal skin cell line).
Cytotoxicity Assay: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)
assay.
Procedure:

Cells are seeded in culture plates and allowed to adhere.
The test compounds (AA1, AA2, AA3, AA4) and the control drug (5-Fluorouracil) are added at a

range of concentrations.
After a 72-hour incubation period, MTT solution is added to each well.

Living cells metabolize MTT into purple formazan crystals. The crystals are dissolved, and the
intensity of the color, which is proportional to the number of living cells, is measured using a

spectrophotometer.
The IC50 value for each compound on each cell line is calculated from the dose-response data.

The Selectivity Index (SI) is then calculated as SI = IC50 (HaCaT) / IC50 (SAS).

Mechanism of Action Signaling Pathway

The study found that Artobiloxanthone and Artonin E exert their anticancer effects by modulating key

proteins and signaling pathways involved in oral cancer progression [1]. The following diagram illustrates

this mechanism.
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Key Signaling Pathways Modulated
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Artobiloxanthone and Artonin E Mechanism of Action in Oral Cancer Cells

Research Implications

The experimental data suggests that Artobiloxanthone is a more selective anticancer agent than the common

chemotherapeutic drug 5-Fluorouracil in the tested models [1]. Its mechanism of action involves

suppressing key cancer-promoting proteins and disrupting critical signaling pathways, leading to

programmed cell death (apoptosis) [1]. This multi-target mechanism is a common and valuable feature of

many natural product-derived anticancer agents [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s644022?utm_src=pdf-body-img
https://www.smolecule.com/products/s644022?utm_src=pdf-body
https://www.smolecule.com/products/s644022?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11170706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11170706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12423487/
https://www.smolecule.com/products/s644022?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s644022?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Natural Prenylflavones from the Stem Bark of Artocarpus ... [pmc.ncbi.nlm.nih.gov]

2. Current Insights of the Potential Plant Bioactive ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Artobiloxanthone selectivity index calculation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b644022#artobiloxanthone-

selectivity-index-calculation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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